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Compound of Interest

Compound Name: (2,6-Dichlorophenoxy)acetic acid

Cat. No.: B166613 Get Quote

An In-depth Technical Guide on (2,6-
Dichlorophenoxy)acetic acid
This guide provides essential physicochemical data for (2,6-Dichlorophenoxy)acetic acid, a

compound of interest to researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental molecular characteristics of (2,6-Dichlorophenoxy)acetic acid are

summarized below. This data is critical for experimental design, analytical method

development, and interpretation of biological activity.

Property Value

Molecular Formula C₈H₆Cl₂O₃[1][2][3]

Molecular Weight 221.037 g/mol [1][3]

CAS Number 575-90-6[1][4]

Chemical Structure
The structural arrangement of atoms in (2,6-Dichlorophenoxy)acetic acid is depicted in the

following diagram. This visualization is crucial for understanding its steric and electronic
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properties, which in turn influence its chemical reactivity and biological interactions.

Chemical structure of (2,6-Dichlorophenoxy)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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